Cas no 1706456-49-6 (6-(4-Bromo-phenyl)-3-piperidin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine)

• Product Name: 6-(4-Bromo-phenyl)-3-piperidin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine
• CAS No: 1706456-49-6
• MF: C₁₆H₁₆BrN₅
• MW: 358.235741615295
• CID: 5220214
• Update Time: 2025-07-02

6-(4-Bromo-phenyl)-3-piperidin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine Chemical and Physical Properties

Names and Identifiers

• 6-(4-Bromo-phenyl)-3-piperidin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine

• Inchi： 1S/C16H16BrN5/c17-13-3-1-11(2-4-13)14-5-6-15-19-20-16(22(15)21-14)12-7-9-18-10-8-12/h1-6,12,18H,7-10H2
• InChI Key： CGGSWRACWHXWIR-UHFFFAOYSA-N
• SMILES： C12=NN=C(C3CCNCC3)N1N=C(C1=CC=C(Br)C=C1)C=C2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6-(4-Bromo-phenyl)-3-piperidin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine

Comprehensive Overview of 6-(4-Bromo-phenyl)-3-piperidin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 1706456-49-6)

The compound 6-(4-Bromo-phenyl)-3-piperidin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine (CAS No. 1706456-49-6) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. This triazolopyridazine derivative combines a bromophenyl moiety with a piperidine ring, creating a scaffold that is highly versatile for drug discovery. Researchers are particularly interested in its role as a kinase inhibitor or modulator of central nervous system (CNS) targets, aligning with current trends in precision medicine and neurodegenerative disease therapeutics.

In recent years, the demand for small-molecule inhibitors and heterocyclic compounds has surged, driven by advancements in cancer immunotherapy and neuropharmacology. The 6-(4-Bromo-phenyl)-3-piperidin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine structure is often compared to other triazole-based drugs, such as alprazolam or voriconazole, due to its potential bioisosteric properties. Its CAS No. 1706456-49-6 is frequently searched in databases like PubChem and Reaxys, reflecting its relevance in high-throughput screening (HTS) and fragment-based drug design (FBDD).

The synthesis of this compound typically involves multistep organic reactions, including Suzuki-Miyaura cross-coupling for the bromophenyl integration and cyclization strategies to form the triazolopyridazine core. Its piperidine substitution further enhances solubility and bioavailability, making it a candidate for blood-brain barrier (BBB) penetration studies—a hot topic in Alzheimer's and Parkinson's disease research. Computational chemists also explore its molecular docking potential against G-protein-coupled receptors (GPCRs) and ion channels.

From an industrial perspective, 6-(4-Bromo-phenyl)-3-piperidin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine is often discussed in patent literature for its applications in selective serotonin reuptake inhibitors (SSRIs) and anticancer agents. Its CAS No. 1706456-49-6 is indexed in regulatory documents, emphasizing compliance with Good Manufacturing Practices (GMP) for active pharmaceutical ingredients (APIs). Environmental scientists also evaluate its biodegradation pathways, addressing growing concerns about green chemistry and sustainable synthesis.

In summary, 6-(4-Bromo-phenyl)-3-piperidin-4-yl-[1,2,4]triazolo[4,3-b]pyridazine represents a compelling case study in modern medicinal chemistry. Its structural complexity and functional diversity make it a valuable tool for addressing unmet medical needs, particularly in CNS disorders and oncology. As the scientific community continues to explore its mechanisms, this compound is poised to remain a focal point in drug development pipelines and academic research.